(E)-2-(2-(hydroxyimino)propyl)phenyl benzoate

• IUPAC Name: [2-[(2E)-2-hydroxyiminopropyl]phenyl] benzoate
• InChI: InChI=1S/C16H15NO3/c1-12(17-19)11-14-9-5-6-10-15(14)20-16(18)13-7-3-2-4-8-13/h2-10,19H,11H2,1H3/b17-12+
• InChI Key: OOOGJYDJAQZSQZ-SFQUDFHCSA-N
• Canonical SMILES: CC(=NO)CC1=CC=CC=C1OC(=O)C2=CC=CC=C2
• Isomeric SMILES: C/C(=N\O)/CC1=CC=CC=C1OC(=O)C2=CC=CC=C2
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

(E)-2-(2-(hydroxyimino)propyl)phenyl benzoate, also known as C6, is a chemical compound that has gained attention in the scientific community for its potential use in research applications. It is a versatile compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying different biological processes.

Scientific Research Applications

Synthesis and Applications in Chemistry

• Herbicidal Activity : ZJ0273, a derivative of phenyl benzoate, has been synthesized for use as a herbicide. It demonstrates broad-spectrum activity for weed control in oilseed rape in China. Its synthesis involved specific labeling techniques, which are valuable for tracing the environmental behavior and metabolism of the herbicide (Yang, Ye, & Lu, 2008).

• Crystal Structure Analysis : The crystal structure of a related compound, n-propyl-4-[2-(4,6-dimethoxypyrimidin-2-yloxy)benzylamino] benzoate, was determined. This is important for understanding the molecular configuration and potential applications in materials science and chemistry (Juna, 2003).

• Physico-Chemical Properties Study : A study explored the physico-chemical properties of compounds related to benzoates, which are significant for understanding the relationship between their structure and biological activity. This research is crucial in drug development and materials science (Stankovicová et al., 2014).

Applications in Materials Science

• Liquid Crystal Research : Phenyl benzoate derivatives have been investigated for their mesomorphic behavior, which is key in the development of liquid crystal displays and other optical materials. Different substitutions on the phenyl benzoate backbone affect their liquid crystalline properties, providing insights into molecular design for specific applications (Matsunaga et al., 1999).

• Synthesis of Fluorinated Monomers : Another study synthesized monomers containing phenyl benzoate for the development of side-chain liquid crystalline polysiloxanes. These materials have applications in a range of fields, from display technologies to responsive materials (Bracon et al., 2000).